Cas no 23872-06-2 (Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-)

Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl- structure
23872-06-2 structure
Product name:Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-
CAS No:23872-06-2
MF:C27H15N3O5
MW:461.425106287003
CID:2660411

Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl-
    • OTQNZKCTBVEMHS-UHFFFAOYSA-N
    • 3,3',6-Triphenylspiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one
    • Inchi: 1S/C27H15N3O5/c31-25-19-21(16-10-4-1-5-11-16)28-33-23(19)24-20(22(29-34-24)17-12-6-2-7-13-17)27(25)32-26(30-35-27)18-14-8-3-9-15-18/h1-15H
    • InChI Key: OTQNZKCTBVEMHS-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NOC21C(C1C(C3C=CC=CC=3)=NOC=1C1=C2C(C2C=CC=CC=2)=NO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 835
  • Topological Polar Surface Area: 100

Spiro[benzo[1,2-d:4,3-d']diisoxazole-4(5H),5'-[1,4,2]dioxazol]-5-one, 3,3',6-triphenyl- Related Literature

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